Cas no 53942-44-2 (D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate)
53942-44-2 structure
Product Name:D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate
CAS No:53942-44-2
MF:C16H23NO10
MW:389.35452580452
CID:384556
PubChem ID:298292
Update Time:2025-04-19
D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate
- [(2R,3S,4R,5R)-5-acetamido-2,3,4-triacetyloxy-6-oxohexyl] acetate
- 2-acetamido-2-deoxy-3,4,5,6-tetra-O-acetyl-aldehydo-D-glucose
- 2-acetamido-3,4,5,6-tetra-O-acetyl-2-deoxy-aldehydo-D-glucose
- 3,4,5,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexose
- AC1L6SX5
- AGN-PC-000QTT
- NSC170226
- Pentaacet
- pentaacetyl-D-glucosamine
- Pentaacetylglucosamine
- tetra-O-acetyl-2-acetylamino-2-deoxy-D-glucose
- Tetra-O-acetyl-2-acetylamino-2-desoxy-D-glucose
- DTXSID40305324
- 53942-44-2
- 3,4,5,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexose #
- NSC-170226
- IQZPSLFUPRAAFH-UHFFFAOYSA-N
-
- Inchi: 1S/C16H23NO10/c1-8(19)17-13(6-18)15(26-11(4)22)16(27-12(5)23)14(25-10(3)21)7-24-9(2)20/h6,13-16H,7H2,1-5H3,(H,17,19)
- InChI Key: IQZPSLFUPRAAFH-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C(COC(C)=O)OC(C)=O)C(C(C=O)NC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 389.13219593g/mol
- Monoisotopic Mass: 389.13219593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 14
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 151Ų
D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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